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Compound of Interest

Compound Name: Ethyl 2-amino-2-ethylhexanoate

Cat. No.: B584668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties, synthesis,
and potential biological relevance of Ethyl 2-amino-2-ethylhexanoate (CAS 152802-65-8).
The information is compiled from various scientific and chemical data sources to support
research and development activities.

Chemical and Physical Properties

Ethyl 2-amino-2-ethylhexanoate is an alpha-amino acid ester. While extensive experimental
data for this specific compound is limited in publicly available literature, its properties can be
estimated based on its structure and data from similar compounds. A summary of its known
and predicted physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 2-amino-2-ethylhexanoate
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Property Value Source

CAS Number 152802-65-8

Molecular Formula C10H21NO2 --INVALID-LINK--[1]
Molecular Weight 187.28 g/mol --INVALID-LINK--[1]
Density 0.932 g/cm? --INVALID-LINK--[1]
Boiling Point 232.8 °C at 760 mmHg --INVALID-LINK--[1]
Flash Point 99.4 °C --INVALID-LINK--[1]
Refractive Index 1.446 --INVALID-LINK--[1]
Vapor Pressure 0.058 mmHg at 25°C --INVALID-LINK--[1]

Synthesis of Ethyl 2-amino-2-ethylhexanoate

A specific, detailed experimental protocol for the synthesis of Ethyl 2-amino-2-ethylhexanoate
is not readily available in the surveyed literature. However, its structure as an a,a-disubstituted
amino acid ester suggests that it can be synthesized through established methods for a-amino
acid synthesis, followed by esterification. The most probable synthetic routes would involve
modifications of the Strecker synthesis or the Bucherer-Bergs reaction.

Proposed Synthetic Pathway via Strecker Synthesis

The Strecker synthesis is a classic method for producing a-amino acids from aldehydes or
ketones.[2][3][4][5] For Ethyl 2-amino-2-ethylhexanoate, the starting material would be 2-
ethylhexanal. The general steps are outlined below.

Experimental Workflow: Strecker Synthesis
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Caption: Proposed Strecker synthesis workflow.

Detailed Hypothetical Protocol:

o Formation of the a-aminonitrile: 2-Ethylhexanal is reacted with ammonia (or an ammonium
salt like ammonium chloride) and a cyanide source (e.g., potassium cyanide or hydrogen
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cyanide).[5] This reaction forms the intermediate 2-amino-2-ethylheptanenitrile.

e Hydrolysis to the amino acid: The a-aminonitrile is then subjected to strong acid hydrolysis
(e.g., using concentrated hydrochloric acid) to convert the nitrile group into a carboxylic acid,
yielding 2-amino-2-ethylhexanoic acid.[3][5]

« Esterification: The resulting amino acid is then esterified using ethanol in the presence of an
acid catalyst (e.g., sulfuric acid or thionyl chloride) to produce the final product, Ethyl 2-
amino-2-ethylhexanoate.

Proposed Synthetic Pathway via Bucherer-Bergs
Reaction

The Bucherer-Bergs reaction provides an alternative route to a,a-disubstituted amino acids,
starting from a ketone.[6][7][8][9] In this case, the starting material would be 2-hexanone.

Experimental Workflow: Bucherer-Bergs Reaction
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Caption: Proposed Bucherer-Bergs synthesis workflow.
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Detailed Hypothetical Protocol:

» Hydantoin formation: 2-Hexanone is reacted with potassium cyanide and ammonium
carbonate to form a hydantoin derivative.[6][8]

e Hydrolysis: The hydantoin is then hydrolyzed (typically under basic or acidic conditions) to
yield the corresponding amino acid.

 Esterification: The resulting amino acid is esterified as described in the Strecker synthesis
protocol.

Biological Activity and Potential Applications

Specific studies on the biological activity of Ethyl 2-amino-2-ethylhexanoate are not
prominent in the scientific literature. However, the biological roles of related a-amino acid
esters and 2-ethylhexanoic acid can provide insights into its potential activities.

o-Amino acid esters are precursors to non-canonical amino acids, which are valuable in the
development of therapeutics and for introducing new functionalities into biomolecules.[10] They
are also studied for their effects on cell proliferation.[11]

The structurally related compound, 2-ethylhexanoic acid, is a metabolite of the plasticizer di(2-
ethylhexyl)phthalate (DEHP).[12] Studies on 2-ethylhexanoic acid have indicated potential
immunosuppressive effects, specifically the inhibition of reactive oxygen species (ROS)
production in human polymorphonuclear leukocytes.[12] It is plausible that Ethyl 2-amino-2-
ethylhexanoate could be hydrolyzed in vivo to 2-amino-2-ethylhexanoic acid, which may share
some biological activities with 2-ethylhexanoic acid.

Given the structural similarity to other biologically active amino acid derivatives, potential
research areas for Ethyl 2-amino-2-ethylhexanoate could include its role as an enzyme
inhibitor, a modulator of cellular signaling pathways, or as a building block for novel peptides
and peptidomimetics. However, without direct experimental evidence, these remain
speculative.

Signaling Pathway Involvement:
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Currently, there is no direct evidence from the reviewed literature to associate Ethyl 2-amino-
2-ethylhexanoate with any specific signaling pathway. Further research, such as high-
throughput screening or targeted cellular assays, would be necessary to elucidate its
mechanism of action and potential involvement in cellular signaling.

A hypothetical workflow for investigating the biological activity of this compound is presented
below.

Experimental Workflow: Biological Activity Screening
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Caption: Workflow for biological activity screening.

Suppliers
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Ethyl 2-amino-2-ethylhexanoate (CAS 152802-65-8) is available from several chemical
suppliers, primarily for research and development purposes. A list of potential suppliers is
provided in Table 2.

Table 2: Suppliers of Ethyl 2-amino-2-ethylhexanoate

Supplier Location

BLD Pharm --INVALID-LINK--[13]
Echemi --INVALID-LINK--[1]
ChemicalBook --INVALID-LINK--

Disclaimer: This information is for research and development purposes only. The safety and
handling of this chemical should be conducted in accordance with established laboratory safety
protocols and information provided in the supplier's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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